molecular formula C15H10ClN3O3 B5559011 3-(4-chlorophenyl)-5-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole

3-(4-chlorophenyl)-5-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole

Cat. No. B5559011
M. Wt: 315.71 g/mol
InChI Key: PDJBTJKYAMVPNB-UHFFFAOYSA-N
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Description

3-(4-chlorophenyl)-5-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole, also known as CNP-OMe, is a heterocyclic organic compound that is widely used in scientific research. It belongs to the class of oxadiazoles, which are known for their diverse biological activities. CNP-OMe has been extensively studied for its potential applications in the field of medicinal chemistry, particularly as a lead compound for the development of new drugs.

Scientific Research Applications

Synthesis and Biological Activities 3-(4-chlorophenyl)-5-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole, as part of the broader class of 1,2,4-oxadiazoles, has garnered interest in scientific research for its synthesis and evaluation in various biological activities. The oxadiazole derivatives have been synthesized and assessed for their potential in central nervous system (CNS) depressant activities. These compounds, including ones similar to this compound, showed promising results as antidepressants, anticonvulsants, and antianxiety agents with minimal neurotoxicity, highlighting their therapeutic potential (Singh et al., 2012).

Corrosion Inhibition Another significant application of oxadiazole derivatives is in the field of corrosion inhibition. Research has demonstrated that certain oxadiazole compounds effectively inhibit the corrosion of mild steel in acidic environments. These inhibitors work by adsorbing onto the metal surface, forming a protective layer that reduces corrosion rates. Such findings are crucial for industrial applications where corrosion resistance is essential (Kalia et al., 2020).

Antimicrobial Properties Furthermore, 1,2,4-oxadiazoles have been explored for their antimicrobial properties. The synthesis of various 1,3,4-oxadiazole derivatives has been undertaken to investigate their effectiveness against bacterial and fungal pathogens. These compounds exhibit significant antibacterial and antifungal activities, making them potential candidates for developing new antimicrobial agents (Jafari et al., 2017).

Molecular Structure Analysis The study of molecular structures and properties of oxadiazole derivatives, including this compound, provides insights into their reactivity and potential applications. Crystallographic analysis reveals the angles and conformations that contribute to the compound's stability and reactivity, informing further modifications and applications in various scientific domains (Fun et al., 2010).

properties

IUPAC Name

3-(4-chlorophenyl)-5-(4-methyl-3-nitrophenyl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10ClN3O3/c1-9-2-3-11(8-13(9)19(20)21)15-17-14(18-22-15)10-4-6-12(16)7-5-10/h2-8H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDJBTJKYAMVPNB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=C(C=C3)Cl)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10ClN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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